Cas no 940993-46-4 (5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 940993-46-4
• MF: C₂₁H₁₇ClN₄O₂S
• MW: 424.903281927109
• CID: 5428619
• PubChem ID: 16647606
• Update Time: 2025-05-23

5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS001558344
• VU0609902-1
• 5-[4-(4-CHLOROBENZOYL)PIPERAZIN-1-YL]-2-[(E)-2-(THIOPHEN-2-YL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE
• 5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-[(E)-2-thiophen-2-ylethenyl]-1,3-oxazole-4-carbonitrile
• 5-{4-[(4-chlorophenyl)carbonyl]piperazin-1-yl}-2-[(E)-2-(thiophen-2-yl)ethenyl]-1,3-oxazole-4-carbonitrile
• F3309-0529
• STK874735
• (E)-5-(4-(4-chlorobenzoyl)piperazin-1-yl)-2-(2-(thiophen-2-yl)vinyl)oxazole-4-carbonitrile
• 5-[4-(4-CHLOROBENZOYL)PIPERAZIN-1-YL]-2-[(1E)-2-(THIOPHEN-2-YL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE
• CCG-156130
• 940993-46-4
• 5-[4-(4-Chlorobenzoyl)-1-piperazinyl]-2-[2-(2-thienyl)ethenyl]-4-oxazolecarbonitrile
• 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H17ClN4O2S/c22-16-5-3-15(4-6-16)20(27)25-9-11-26(12-10-25)21-18(14-23)24-19(28-21)8-7-17-2-1-13-29-17/h1-8,13H,9-12H2
• InChI Key： NZFBXPFBNMRDFW-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(Cl)C=C3)CC2)=C(C#N)N=C1C=CC1SC=CC=1

Computed Properties

• Exact Mass: 424.0760747g/mol
• Monoisotopic Mass: 424.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 687.2±65.0 °C(Predicted)
• pka: 0.00±0.10(Predicted)

Additional information on 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile

Exploring the Potential of 5-4-(4-Chlorobenzoyl)piperazin-1-yl-2-(E)-2-(Thiophen-2-yl)ethenyl-1,3-Oxazole-4-Carbonitrile (CAS No: 940993-46-4)

The compound 5-4-(4-chlorobenzoyl)piperazin has recently garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in drug design and material science. This compound, identified by the CAS number 940993, is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in pharmaceuticals and agrochemicals.

One of the key features of this compound is the presence of a thiophene group, which is known for its aromaticity and stability. The thiophene moiety in this molecule contributes to its electronic properties, making it a promising candidate for use in optoelectronic devices. Recent studies have shown that thiophene-containing compounds can exhibit excellent charge transport properties, which are essential for applications in organic light-emitting diodes (OLEDs) and solar cells.

The oxazole ring in this compound adds another layer of complexity to its structure. Oxazole derivatives are known for their ability to form hydrogen bonds, which can enhance the solubility and bioavailability of drugs. This makes the compound a potential candidate for drug delivery systems, particularly in the development of targeted therapies.

Moreover, the presence of a carbonitrile group in the molecule introduces electron-withdrawing effects, which can influence the reactivity and stability of the compound. This feature is particularly useful in catalytic applications where electron-deficient environments are required.

In terms of synthesis, researchers have developed efficient methods to construct this compound using a combination of coupling reactions and cyclization techniques. These methods have been optimized to achieve high yields and purity, making large-scale production feasible.

The latest research on this compound has focused on its biological activity. Preliminary studies indicate that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery programs targeting various diseases.

In conclusion, the compound 5-4-(4-chlorobenzoyl)piperazin-1-yl-thiophen-E-Ethenyl-Oxazole-Cyanide, with CAS number 940993, represents a versatile building block with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for further research and development.